5-Amino-2-fluorobenzonitrile

• IUPAC Name: 5-amino-2-fluorobenzonitrile
• InChI: InChI=1S/C7H5FN2/c8-7-2-1-6(10)3-5(7)4-9/h1-3H,10H2
• InChI Key: HHTRAISBAAXRKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)C#N)F
• Molecular Formula: C7H5FN2
• DSSTOX Substance ID: DTXSID10967918
• Molecular Weight: 136.13 g/mol
• CAS RN: 53312-81-5

Description

5-Amino-2-fluorobenzonitrile (AFBN) is a versatile organic compound with a wide range of applications in both scientific research and industry. It is a precursor to a variety of useful chemicals and can be used in the synthesis of a variety of organic compounds. AFBN is a colorless solid with a molecular weight of 181.2 g/mol and a melting point of 112°C. It is soluble in water, alcohols, and most organic solvents.

Scientific Research Applications

Synthesis and Chemical Transformation

5-Amino-2-fluorobenzonitrile serves as a vital precursor in the synthesis of various complex organic compounds. For instance, it is used in the synthesis of 3-Bromo-2-fluorobenzoic acid, an important chemical with various applications in industrial-scale production due to its low cost and mild reaction conditions (Zhou Peng-peng, 2013). Additionally, its derivatives are essential in the efficient catalytic fixation of carbon dioxide, transforming into quinazoline-2,4(1H,3H)-diones under certain conditions (Toshihiro Kimura et al., 2012).

Synthesis of Fluoroquinolones

This compound is instrumental in the synthesis of fluoroquinolones, a class of antibiotics. It's used as an intermediate in the preparation of 2,4-dibromo-5-fluorobenzonitrile, which is crucial for synthesizing these pharmaceutical compounds (Zhen Qiong et al., 1998).

Pharmaceutical Applications

In the pharmaceutical field, this compound is used in the preparation of various novel compounds. For example, it plays a significant role in the synthesis of cholinesterase inhibitors, which are useful in the treatment of neurodegenerative diseases (K. Nishioka et al., 1992).

Material Science and Corrosion Inhibition

In material science, derivatives of this compound, like 2-aminobenzene-1,3-dicarbonitriles, are studied for their properties as corrosion inhibitors. They show potential in protecting metals like mild steel in acidic environments, demonstrating high inhibition efficiency (C. Verma et al., 2015).

Safety and Hazards

5-Amino-2-fluorobenzonitrile may cause skin and eye irritation. It’s recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment is advised.

Mechanism of Action

Target of Action

It’s known that fluorinated compounds often interact with various enzymes and receptors in the body due to their high electronegativity and small size .

Mode of Action

It’s known that the compound can react with lithium n,n-dialkylaminoborohydride reagent to yield 2-(n,n-dialkylamino)benzylamines . This suggests that it may interact with its targets through a similar mechanism, leading to changes in the biochemical processes within the cell.

Biochemical Pathways

Given its chemical structure, it may be involved in various biochemical reactions, particularly those involving amines and nitriles .

Pharmacokinetics

Its physical properties such as melting point (92-96 °c), boiling point (2945±200 °C), and vapor pressure (00118mmHg at 25°C) suggest that it may have moderate bioavailability .

Result of Action

Given its potential interactions with various enzymes and receptors, it may influence a range of cellular processes .

Action Environment

The action, efficacy, and stability of 5-Amino-2-fluorobenzonitrile can be influenced by various environmental factors. For instance, its solubility in water and organic solvents can affect its distribution and absorption in the body . Additionally, factors such as temperature and pH can impact its stability and reactivity .

Biochemical Analysis

Biochemical Properties

5-Amino-2-fluorobenzonitrile plays a significant role in biochemical reactions, particularly in the synthesis of heterocyclic compounds. It interacts with various enzymes and proteins, facilitating the formation of complex molecules. For instance, it can react with aminoethanol derivatives catalyzed by zinc chloride, yielding oxazoline ligands for use in Cu-catalyzed enantioselective nitroaldol reactions . These interactions highlight the compound’s versatility and importance in biochemical synthesis.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that the compound can cause skin irritation and serious eye damage, indicating its potential impact on cellular integrity and function . Additionally, its role in biochemical reactions suggests that it may affect various cellular processes, including enzyme activity and protein synthesis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular function. The compound’s ability to form stable complexes with other molecules is crucial for its biochemical activity. For example, its interaction with zinc chloride-catalyzed reactions demonstrates its potential to influence molecular pathways and enzyme activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound in in vitro or in vivo studies may result in altered cellular functions and potential toxicity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity and improved cellular function. At higher doses, it can cause toxic or adverse effects, including skin irritation and serious eye damage . Understanding the dosage-dependent effects is crucial for determining the compound’s safety and efficacy in biochemical applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors to influence metabolic flux and metabolite levels. Its role in the synthesis of heterocyclic compounds highlights its importance in metabolic processes. The compound’s interactions with enzymes, such as those involved in zinc chloride-catalyzed reactions, demonstrate its potential to modulate metabolic pathways and influence biochemical reactions .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its localization within the cell can influence its interactions with biomolecules and its overall biochemical activity .

Synthesis routes and methods I

Procedure details

To a solution of 2-fluoro-5-nitrobenzonitrile (2.0 g, 12 mmol) in ethyl acetate(50 mL) was added stannous chloride (27.0 g, 120 mmol). The reaction mixture was stirred at reflux 1.5 h, then cooled to room temperature. Partitioned between ethyl acetate (150 mL) and saturated sodium bicarbonate(150 mL). Organic phase was separated and washed with water (5×75 mL), brine (75 mL); dried over sodium sulfate (anhy.); filtered and concentrated to give 2-fluoro-5-aminobenzonitrile (1.4 g) as pure compound.

Synthesis routes and methods II

Procedure details

A 50 ml. ether and hexane solution of 9.8g. of 3-cyanophenylazide prepared in Step A above was charged to a rocker bomb and the ether and hexane were blown down under nitrogen. Then, 100 ml. of hexane was introduced, followed by 20 ml. of concentrated hydrogen fluoride, after which the bomb was shaken at room temperature for 10 hours. The reaction mixture was cooled, vented, and poured from the bomb, and the bomb rinsed with 40 ml. of water and 40 ml. of dichloromethane. The combined hexane, dichloromethane, and hydrogen fluoride were blown down under nitrogen. The resulting residue was combined with the aqueous rinse, cooled to 0° C., and rendered alkaline with KHCO3. The residue was then extracted three times with 75 ml. of dichloromethane per extraction, and the combined extracts dried over MgSO4 and then concentrated under reduced pressure to yield 6.5g. of a brown solid. This product was then recrystallized from boiling cyclohexane to yield 5.8g. (53%) of product with a m.p. of 88°-89° C. whose structure was confirmed by IR.

Synthesis routes and methods III

Procedure details

To a suspension of 2-fluoro-5-nitrobenzonitrile (5.20 g) in ethanol (150 mL) was added 5% Pd/C (1.00 g). The reaction was placed on a hydrogenator (50 psi) for 10 minutes. The reaction mixture was filtered through celite and the filtrate evaporated to give 4.25 g of 5-amino-2-fluorobenzonitrile. 1H NMR (CDCl3) δ 3.75 (bs, 2H, NH2), 6.83 (m, 2H, aromatic H), 6.99 (m, 1H, aromatic H). GC mass spectrum z (rel. intensity) 137 (M+H, 100).

Synthesis routes and methods IV

Procedure details

To a solution of 2-fluoro-5-nitrobenzonitrile (2.0 g) in ethylacetate (50 mL) was added stannous chloride dihydrate (27.0 g). The mixture was brought to reflux for 1.5 h and allowed to cool. The mixture was partitioned between ethyl acetate and sodium bicarbonate (sat. in water). The aqueous phase was extracted with ethyl acetate four times. The organic phase was washed with 4×H2O, dried over sodium sulfate, filtered and concentrated to leave 4-fluoro-3-cyanoaniline (1.40 g). CI mass spectrum z (rel. intensity) 137 (M+H, 100).

Synthesis routes and methods V

Procedure details

A mixture of 5-nitro-2-fluorobenzonitrile (10 g, 60.2 mmol), Fe powder (17 g, 0.3 mol), and NH4Cl (1.7 g, 30 mmol) in EtOH/H2O (100 mL, 9:1) was heated at reflux in 2 h. The mixture was filtered at hot. The filtrate was concentrated, taken up in H2O, stirred, filtered air-dried to obtain the title solid as a tan solid, (5.0 g, 71%). 1H NMR (400 MHz, DMSO-d6): d 5.54 (s, 2H), 6.85 (m, 2H), 7.16 (t, J=8.1 Hz, 1H).